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Compound of Interest

Compound Name: Ulevostinag (isomer 2)

Cat. No.: B15136830

Essential Safety and Handling Guide:
Ulevostinag (Isomer 2)

Disclaimer: Ulevostinag (also known as MK-1454) is an investigational potent STING
(stimulator of interferon genes) agonist for research use.[1][2] This document provides
guidance for handling Ulevostinag (isomer 2) in a laboratory setting. The information herein is
based on general best practices for handling potent, novel chemical compounds. A
comprehensive, substance-specific risk assessment should be conducted by qualified
personnel before any handling. All operations must comply with institutional and national safety
regulations.

Hazard Identification and Personal Protective
Equipment (PPE)

Ulevostinag is a potent cyclic dinucleotide agonist designed to modulate immune responses.[1]
[2] While specific toxicology data for isomer 2 is not publicly available, compounds of this
nature should be handled as potentially hazardous. Assume the compound is a potent
respiratory, skin, and eye irritant, and may have sensitizing properties. The primary routes of
exposure are inhalation, ingestion, and skin/eye contact.

A risk-based approach to PPE selection is mandatory. The following table summarizes the
minimum required PPE for common laboratory tasks involving Ulevostinag (isomer 2).
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Engineering Eye Respiratory
Task Gloves ) Lab Coat )
Controls Protection Protection
Certified
Chemical )
o Double- Chemical
Weighing Fume Hood o Standard, N95/FFP2 or
_ gloved, Nitrile  safety _
neat powder or Ventilated buttoned higher
(see Table 2) goggles
Balance
Enclosure
Preparing Certified Double- Chemical Not required
) o Standard, -
stock Chemical gloved, Nitrile  safety if in fume
) buttoned
solutions Fume Hood (see Table 2) goggles hood
Certified
o Chemical o Safety
Dilutions / Nitrile (see ) Standard, ]
. ] Fume Hood glasses with Not required
Aliquoting ) Table 2) ] ] buttoned
or Biosafety side shields
Cabinet
Biosafety
) Cabinet or
In vivo _ o Safety
o ) Ventilated Nitrile (see ) Standard, Recommend
administratio glasses with
Cage Table 2) ] ] buttoned ed
n , side shields
Changing
Station

Table 1: Minimum Personal Protective Equipment (PPE) Requirements.

The selection of appropriate gloves is critical. The following table provides illustrative guidance;

always consult the glove manufacturer's compatibility charts.
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_ Minimum Thickness Estimated _
Glove Material ) ] Recommendation
(mil) Breakthrough Time

Suitable for handling
solutions and for

short-duration powder

Nitrile 4 > 60 minutes
handling. Change
immediately upon
contamination.
Recommended for
Neoprene 8 > 480 minutes extensive handling or

spill cleanup.

Table 2: lllustrative Glove Selection Guide.
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Start: Handling Ulevostinag (Isomer 2)

Identify Task:
Weighing, Solution Prep, etc.

Handling solid/powder form?

Work in a certified
Handling solution form? Chemical Fume Hood or
Ventilated Balance Enclosure

Work in a certified Wear N95/FFP2
Chemical Fume Hood respirator

\

Wear nitrile gloves Wear double nitrile gloves

N\ '

Wear safety glasses
with side shields

Wear chemical safety goggles

Assemble Full PPE:
Lab Coat, Gloves, Eye Protection

Click to download full resolution via product page

Caption: PPE selection workflow for Ulevostinag (isomer 2).
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Operational Plan: Handling and Storage

Storage:

Store Ulevostinag (isomer 2) in a cool, dry, and well-ventilated area.

Keep the container tightly sealed.

Store away from incompatible materials such as strong oxidizing agents.

Follow the supplier's specific storage temperature recommendations, often at -20°C or -80°C
for solid forms.

Weighing:

o Designate a specific area within a chemical fume hood or ventilated balance enclosure for
weighing.

e Don appropriate PPE (See Table 1).

» Use anti-static tools and weigh paper.

o Carefully transfer the required amount, minimizing the creation of dust.

¢ Clean the balance and surrounding area with a damp cloth immediately after use. Dispose of
the cloth as hazardous waste.

Securely close the primary container before removing it from the hood.

Solution Preparation:

All solution preparation must be performed in a certified chemical fume hood.

Don appropriate PPE (See Table 1).

Add solvent to the pre-weighed Ulevostinag powder slowly to avoid splashing.

Ensure the compound is fully dissolved before removing the solution from the fume hood.
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» Label the solution container clearly with the compound name, concentration, solvent, date,
and hazard symbols.

Disposal Plan

All waste containing Ulevostinag (isomer 2), including contaminated PPE, weigh boats, and
solutions, must be treated as hazardous chemical waste.

Waste Stream

Container Type

Labeling

Disposal Procedure

Lined, sealed waste

"Hazardous Chemical

For contaminated

Solid Waste ) ] gloves, weigh paper,
container Waste: Ulevostinag" _ _
pipette tips, etc.
o For unused solutions
] "Hazardous Liquid o
o Sealable, chemically ) ] and first rinse of
Liquid Waste ) ] Waste: Ulevostinag in )
compatible container contaminated
[Solvent]"
glassware.
Puncture-proof sharps  "Hazardous Sharps For contaminated
Sharps

container Waste: Ulevostinag” needles and syringes.

Table 3: Waste Stream Management for Ulevostinag (isomer 2).
Decontamination:
» Wipe surfaces with 70% ethanol or another appropriate laboratory disinfectant.

o For glassware, rinse with a small amount of the solvent used, and dispose of the rinsate as
hazardous liquid waste. Then, wash thoroughly with soap and water.
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Start: Waste Generated

Identify Waste Type

Solid Waste Liquid Waste Sharps Waste
(Gloves, Tubes, Wipes) (Solutions, Rinsate) (Needles, Syringes)

Place in lined Place in sealed Place in puncture-proof
Hazardous Solid Hazardous Liquid Hazardous Sharps
Waste container Waste container Waste container

Arrange for pickup by
Environmental Health & Safety

Click to download full resolution via product page

Caption: Waste disposal decision workflow.

Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Ulevostinag (isomer 2)
(Molecular Weight: 710.52 g/mol ) in DMSO.[2]

Methodology:

o Preparation:
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o Move the vial of Ulevostinag (isomer 2) powder from storage (-20°C or -80°C) to a
desiccator and allow it to equilibrate to room temperature before opening (approx. 30-60
minutes).

o Prepare the workspace in a chemical fume hood. Lay down absorbent bench paper.

o Assemble all necessary equipment: microcentrifuge tubes, pipette and tips, vortex mixer,
and anhydrous DMSO.

e Weighing:
o Don appropriate PPE (See Table 1).

o On a calibrated analytical balance inside a ventilated enclosure, weigh 1.0 mg of
Ulevostinag (isomer 2) into a tared microcentrifuge tube.

o Record the exact weight.
 Solubilization:
o Based on the exact weight, calculate the required volume of DMSO for a 10 mM solution.
= Volume (uL) = (Weight (mg) / 710.52 g/mol ) * (1 / 10 mmol/L) * 1,000,000 uL/L
» For 1.0 mg, the required volume is approximately 140.7 pL.

o In the fume hood, add the calculated volume of anhydrous DMSO to the microcentrifuge
tube containing the powder.

e Dissolution:
o Cap the tube securely.

o Vortex the solution for 1-2 minutes until all solid is completely dissolved. Gentle warming in
a 37°C water bath can be used to aid dissolution if necessary.

o Storage and Labeling:
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o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Clearly label each aliquot with: "Ulevostinag (isomer 2), 10 mM in DMSO," preparation
date, and your initials.

o Store aliquots at -20°C or -80°C as recommended for the compound's stability in solution.
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Start: Prepare 10 mM Stock

Equilibrate powder
to room temperature

l

Weigh 1.0 mg of powder
in fume hood

'

Calculate required
volume of DMSO

:

Add DMSO to powder

'

Vortex until fully dissolved

:

Aliquot into single-use tubes

'

Store at -20°C or -80°C

End: Stock Solution Ready

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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